4-methoxy-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-methoxy-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H22N4O/c1-14(15-6-4-3-5-7-15)20-8-10-21(11-9-20)16-12-17(22-2)19-13-18-16/h3-7,12-14H,8-11H2,1-2H3
• InChI Key: UIUCMUFQFMSMNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CCN(CC2)C3=CC(=NC=N3)OC
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

The compound “4-methoxy-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine” is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of “this compound” can be determined by various spectroscopic techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Mechanism of Action

Target of Action

The primary target of 4-methoxy-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine is acetylcholinesterase (AChE) . AChE is an enzyme that plays a crucial role in nerve function by breaking down the neurotransmitter acetylcholine in the synaptic cleft. By inhibiting AChE, this compound increases the concentration of acetylcholine, enhancing cholinergic transmission .

Mode of Action

This compound interacts with AChE by binding to its active site, thereby inhibiting the enzyme’s ability to hydrolyze acetylcholine . This results in an increased concentration of acetylcholine in the synaptic cleft, leading to prolonged cholinergic transmission .

Biochemical Pathways

The inhibition of AChE affects the cholinergic pathway, which is involved in many physiological processes, including muscle contraction, heart rate, memory, and learning . By increasing the concentration of acetylcholine, this compound enhances the signaling in these pathways, potentially improving cognitive function .

Pharmacokinetics

The metabolism and excretion of these compounds can vary, but they are typically metabolized in the liver and excreted in the urine .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the enhancement of cholinergic transmission. This can lead to improved cognitive function, particularly in conditions where cholinergic transmission is impaired, such as Alzheimer’s disease .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, factors such as pH and temperature can affect the compound’s stability and its interaction with AChE. Additionally, the presence of other drugs or substances can influence the compound’s efficacy through drug-drug interactions .